Cas no 345237-74-3 (Ethyl 4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate)

Ethyl 4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a chloro-methyl substitution and a trifluoromethyl group, enhances reactivity and stability, making it a valuable intermediate in synthetic chemistry. The ethyl acetate moiety improves solubility, facilitating further functionalization. This compound is particularly useful in the development of bioactive molecules due to its ability to act as a versatile building block. Its well-defined chemical properties and high purity ensure reproducibility in applications such as drug discovery and crop protection formulations. Proper handling under controlled conditions is recommended due to its reactive functional groups.

Ethyl 4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate structure

345237-74-3 structure

Product Name:Ethyl 4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate

CAS No:345237-74-3

MF:C₉H₁₀ClF₃N₂O₂

MW:270.636111736298

MDL:MFCD01527957

CID:1029462

PubChem ID:757300

Update Time:2025-06-07

Ethyl 4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate
- Ethyl [4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate
- (4-Chloro-5-methyl-3-trifluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester
- 1H-Pyrazole-1-acetic acid, 4-chloro-5-methyl-3-(trifluoromethyl)-, ethyl ester
- Ethyl2-(4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate
- SCHEMBL13024389
- CB01674
- EN300-215544
- LS-03920
- STK334853
- 345237-74-3
- MFCD01527957
- ethyl 2-[4-chloro-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetate
- AKOS000305876
- EU-0016769
- BIM-0000545.P001
- DB-014773
- CS-0215032
- HMS1616L12
- ethyl 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate
- CBMicro_000463
- SMSF0008057
- ALBB-012526
- Ethyl 4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate
- MDL： MFCD01527957
- Inchi： 1S/C9H10ClF3N2O2/c1-3-17-6(16)4-15-5(2)7(10)8(14-15)9(11,12)13/h3-4H2,1-2H3
- InChI Key： HUNTWKCKPLUKBV-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)(F)F)=NN(CC(=O)OCC)C=1C

Computed Properties

Exact Mass: 270.0384
Monoisotopic Mass: 270.0382897g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 44.1Å²

Experimental Properties

PSA: 44.12

Ethyl 4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Pricemore >>

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Chemenu	CM125065-1g	ethyl 2-(4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate	345237-74-3	95%	1g	$***	2023-03-29
TRC	E054150-100mg	Ethyl [4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	345237-74-3		100mg	$ 185.00	2022-06-05
TRC	E054150-250mg	Ethyl [4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	345237-74-3		250mg	$ 380.00	2022-06-05
TRC	E054150-500mg	Ethyl [4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	345237-74-3		500mg	$ 600.00	2022-06-05
abcr	AB378098-250 mg	Ethyl [4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	345237-74-3		250MG	€154.30	2022-03-02
abcr	AB378098-1 g	Ethyl [4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	345237-74-3		1g	€176.40	2022-03-02
abcr	AB378098-5 g	Ethyl [4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	345237-74-3		5g	€398.20	2022-03-02
abcr	AB378098-10 g	Ethyl [4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	345237-74-3		10g	€642.20	2022-03-02
abcr	AB378098-25 g	Ethyl [4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	345237-74-3		25g	€1,108.00	2022-03-02
Chemenu	CM125065-1g	ethyl 2-(4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate	345237-74-3	95%	1g	$333	2021-08-05